N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(3-methoxyphenoxy)acetamide

• IUPAC Name: N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-2-(3-methoxyphenoxy)acetamide
• InChI: InChI=1S/C17H15F2N5O3/c1-26-12-3-2-4-13(8-12)27-10-17(25)20-9-16-21-22-23-24(16)11-5-6-14(18)15(19)7-11/h2-8H,9-10H2,1H3,(H,20,25)
• InChI Key: PFELIVBDTDHIEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(=O)NCC2=NN=NN2C3=CC(=C(C=C3)F)F
• Molecular Formula: C17H15F2N5O3
• Molecular Weight: 375.33 g/mol

Description

N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(3-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C17H15F2N5O3 and its molecular weight is 375.336. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

• Antiulcer Agents : A study explored the synthesis and gastric acid antisecretory activity of compounds related to the target molecule, indicating their potential as antiulcer agents. The research focused on N-[3-(3-(piperidinomethyl)phenoxy)propyl]butanamides, highlighting the pharmacophore's role in antisecretory activity against histamine-induced gastric acid secretion. Among the compounds, one demonstrated potent activity, suggesting the therapeutic potential of related compounds in treating gastric ulcers (I. Ueda et al., 1991).

• Electrochemical Properties : Another study investigated tetrasubstituted tetraphenylethenes, including derivatives related to the target molecule, for their electrochemical properties. This research provides insights into their potential applications in electronic devices and materials science, highlighting the importance of structural modifications for altering electrochemical behavior (Alina Schreivogel et al., 2006).

• VEGF-A Inhibitors : The synthesis and evaluation of novel benzophenone-thiazole derivatives, structurally related to the target molecule, demonstrated potent VEGF-A inhibitory activity. These compounds were explored for their antiproliferative effects, indicating their potential as cancer therapeutics (T. Prashanth et al., 2014).

• Chemotherapeutic Agents : Research on new 1,3,4-oxadiazole - benzothiazole and hydrazone derivatives, utilizing a starting substance related to the target molecule, aimed at discovering new chemotherapeutic agents. These compounds showed promising cytotoxic and antimicrobial activities, highlighting their potential in cancer therapy and infection control (B. Kaya et al., 2017).

• Ligand-Protein Interactions : A study on bioactive benzothiazolinone acetamide analogs, including derivatives similar to the target molecule, focused on ligand-protein interactions and their potential as photosensitizers in dye-sensitized solar cells. This research bridges the gap between pharmacology and materials science, suggesting diverse applications of such compounds (Y. Mary et al., 2020).

Mechanism of Action

Target of Action

• The primary target of this compound is likely a specific receptor or enzyme within the body. Unfortunately, specific information about the exact target remains elusive in the available literature .

Pharmacokinetics

Information on absorption is not available in the current data . The volume of distribution remains unknown. The compound likely undergoes metabolic transformations in the liver or other tissues. Details regarding excretion are not provided.